Cas no 2166995-60-2 (1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene)

• Product Name: 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene
• CAS No: 2166995-60-2
• MF: C₈H₆BrF₃
• MW: 239.0325
• MDL: MFCD31922750
• CID: 4768954
• PubChem ID: 90358632
• Update Time: 2025-10-05

1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1,1-difluoroethyl)-4-fluorobenzene
• 1-Bromo-2-(1,1-difluoroethyl)-4-fluoro-benzene
• AT20080
• SY284143
• A1-59646
• EN300-719469
• DB-162305
• MFCD31922750
• 2166995-60-2
• AKOS040768068
• starbld0044631
• SCHEMBL15974121
• 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene

• MDL： MFCD31922750
• Inchi： 1S/C8H6BrF3/c1-8(11,12)6-4-5(10)2-3-7(6)9/h2-4H,1H3
• InChI Key： KNTWYSSHQZQAOO-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1C(C([H])([H])[H])(F)F)F

Computed Properties

• Exact Mass: 237.96050g/mol
• Monoisotopic Mass: 237.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene

Recent Advances in the Application of 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene (CAS: 2166995-60-2) in Chemical Biology and Pharmaceutical Research

1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene (CAS: 2166995-60-2) is a fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of fluorine-containing pharmaceuticals. The presence of both bromine and fluorine substituents on the benzene ring makes it a valuable intermediate for cross-coupling reactions and further functionalization.

Recent studies have demonstrated the utility of 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene in the synthesis of novel bioactive compounds. For instance, researchers have employed this compound in palladium-catalyzed Suzuki-Miyaura coupling reactions to generate biaryl structures with enhanced metabolic stability and improved pharmacokinetic properties. The difluoroethyl group, in particular, has been shown to influence the lipophilicity and binding affinity of resulting molecules, making them attractive candidates for targeting challenging biological pathways.

In the context of medicinal chemistry, derivatives of 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene have shown promise in the development of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this building block into a series of selective JAK2 inhibitors, demonstrating significant improvements in potency and selectivity compared to non-fluorinated analogs. The strategic placement of fluorine atoms was found to enhance target engagement through favorable interactions with hydrophobic pockets in the enzyme's active site.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the formation of byproducts. This development is particularly important for scaling up production to meet the growing demand from pharmaceutical companies exploring fluorine-rich compound libraries for drug discovery programs.

The compound's potential extends beyond small molecule therapeutics. Researchers have recently explored its use in the development of positron emission tomography (PET) radiotracers, where the fluorine-18 isotope can be incorporated for imaging applications. Preliminary studies suggest that derivatives of 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene may serve as effective probes for studying neurodegenerative diseases and cancer metabolism.

As research continues, the unique properties of 1-Bromo-2-(1,1-difluoroethyl)-4-fluorobenzene (CAS: 2166995-60-2) position it as a valuable tool in the medicinal chemist's arsenal. Its ability to modulate the physicochemical properties of drug candidates while maintaining synthetic accessibility makes it particularly attractive for addressing current challenges in drug discovery, including improving bioavailability and target specificity. Future studies are expected to further explore its applications in fragment-based drug design and the development of covalent inhibitors.